![molecular formula C10H13N3O2 B1398707 2-Methyl-6-(pyrrolidin-1-yl)-3-nitropyridine CAS No. 1435954-07-6](/img/structure/B1398707.png)
2-Methyl-6-(pyrrolidin-1-yl)-3-nitropyridine
Overview
Description
“2-Methyl-6-(pyrrolidin-1-yl)-3-nitropyridine” is a chemical compound with the molecular formula C10H14N2 . It is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one CH group replaced by a nitrogen atom .
Molecular Structure Analysis
The molecular structure of “2-Methyl-6-(pyrrolidin-1-yl)-3-nitropyridine” can be represented by the InChI code: 1S/C10H15N3/c1-8-9(11)4-5-10(12-8)13-6-2-3-7-13/h4-5H,2-3,6-7,11H2,1H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Methyl-6-(pyrrolidin-1-yl)-3-nitropyridine” include a molecular weight of 162.23 g/mol . It is a powder at room temperature .Scientific Research Applications
Synthesis and Coordination Chemistry
Derivatives of pyridine, such as 2,6-di(pyrazol-1-yl)pyridine and related compounds, have been studied for their potential in creating luminescent lanthanide compounds for biological sensing and iron complexes with unique thermal and photochemical properties. These derivatives serve as versatile analogues to terpyridines, showing both advantages and disadvantages in coordination chemistry, highlighting the broad utility of pyridine derivatives in synthetic and coordination chemistry (Halcrow, 2005).
Vibrational Spectra and Crystal Structure
The study of 6-methyl-3-nitro-2-(2-phenylhydrazinyl)pyridine has provided insights into the crystal and molecular structures of pyridine derivatives. Detailed analyses via X-ray diffraction and DFT quantum chemical calculations have uncovered the structural and vibrational properties of these compounds, which are crucial for understanding their reactivity and potential applications in materials science (Kucharska et al., 2013).
Pyrrolidine Synthesis
Pyrrolidines, significant in medicinal chemistry for their biological effects, can be synthesized through polar [3+2] cycloaddition reactions involving N-methyl azomethine ylide. The study of these reactions, both experimentally and computationally, has opened avenues for synthesizing pyrrolidine derivatives under mild conditions, potentially expanding their applications in medicine and industry (Żmigrodzka et al., 2022).
Molecular and Crystal Structures
Research on 2-amino-4-methyl-3-nitropyridine and its derivatives has revealed their molecular and crystal structures, stabilized by N-H···N and N-H···O hydrogen bonds. These studies contribute to our understanding of the structural chemistry of pyridine derivatives, which is essential for designing new materials and compounds with specific properties (Bryndal et al., 2012).
properties
IUPAC Name |
2-methyl-3-nitro-6-pyrrolidin-1-ylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O2/c1-8-9(13(14)15)4-5-10(11-8)12-6-2-3-7-12/h4-5H,2-3,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNYOWGFBSDSDHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)N2CCCC2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-6-(pyrrolidin-1-yl)-3-nitropyridine |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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